Cas no 621-63-6 (2,2-Diethoxyethanol)

• Product Name: 2,2-Diethoxyethanol
• CAS No: 621-63-6
• MF: C₆H₁₄O₃
• MW: 134.173562526703
• MDL: MFCD00051486
• CID: 39074
• PubChem ID: 12129
• Update Time: 2025-05-20

2,2-Diethoxyethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-Diethoxyethanol
• 2,2-Diethoxyethanol~Hydroxyacetaldehyde diethyl acetal
• glycolaldehyde diethyl acetal
• 22-diethoxy-ethanol
• 2,2-diethoxy 1-ethanol
• 2,2-diethoxyethan-1-ol
• 2',2'-diethoxyethanol
• Ethanol,2,2-diethoxy
• Ethanol,2-diethoxy
• glycoaldehyde diethyl acetal
• Glykolaldehyddiethylacetal
• Glycolaldehyde,diethyl acetal (6CI,8CI)
• 2-Hydroxyacetaldehyde diethylacetal
• Hydroxyacetaldehyde diethyl acetal
• NSC 9255
• MFCD00051486
• Glycolaldehyde diethyl acetal, stab. with ca 0.1% sodium carbonate
• 2-hydroxyacetaldehyde diethyl acetal
• A833623
• hydroxyacetaldehyde diethylacetal
• 621-63-6
• Ethanol,2-diethoxy-
• 2,2-Diethoxy Alcohol
• Glycolaldehyde, diethyl acetal
• glycolaldehyde diethylacetal
• AS-13204
• 2,2-Diethoxyethanol #
• UNII-6T6P26VUF6
• NSC-9255
• 2,2-diethoxy-ethanol
• Glycolaldehyde diethyl acetal, 98%
• DTXSID60211155
• 6T6P26VUF6
• EINECS 210-697-5
• 2,2-diethoxyethanol;Glycolaldehyde diethyl acetal, stab. with ca 0.1% sodium carbonate
• EN300-134809
• 2,2-Diethoxyethanol stabilized with ca. 0.1% Sodium Carbonate
• AKOS009159479
• AC-30958
• FT-0601068
• AMY23961
• SCHEMBL605278
• 1,1-Diethoxy-2-hydroxyethane
• NSC9255
• NS00034947
• SY002893
• glycol aldehyde diethylacetal
• Ethanol, 2,2-diethoxy-
• CS-W011070
• Diethyl Acetal Glycolaldehyde; 2,2-Diethoxyethanol; 2-Hydroxyacetaldehyde Diethyl Acetal; Hydroxyacetaldehyde Diethyl Acetal; NSC 9255
• DB-005809
• DTXCID60133646
• 210-697-5

• MDL： MFCD00051486
• Inchi： 1S/C6H14O3/c1-3-8-6(5-7)9-4-2/h6-7H,3-5H2,1-2H3
• InChI Key： IKKUKDZKIIIKJK-UHFFFAOYSA-N
• SMILES： O(CC)C(CO)OCC
• BRN： 773727

Computed Properties

• Exact Mass: 134.09400
• Monoisotopic Mass: 134.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 50.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1
• Topological Polar Surface Area: 38.7A^2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.9000
• Melting Point: 209 - 211
• Boiling Point: 166-167°C at 760 mmHg
• Flash Point: 62℃
• Refractive Index: 1.416
• Water Partition Coefficient: Miscible with water, chloroform and ethyl acetate.
• PSA: 38.69000
• LogP: 0.37780
• Solubility: It is miscible with water.

2,2-Diethoxyethanol Security Information

• Signal Word：None
• Hazard Statement： H315-H319-H335
• Warning Statement： P210; P280; P370
  P378a; P403
  P235; P501
• Safety Instruction： S23-S24/25
• Storage Condition：Inert atmosphere,2-8°C
• Safety Term：6.1
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2,2-Diethoxyethanol

Introduction to 2,2-Diethoxyethanol (CAS No: 621-63-6)

2,2-Diethoxyethanol, also known by its chemical name and CAS number CAS No: 621-63-6, is a versatile organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, with its unique structural properties, finds applications in various industrial and scientific domains, particularly in the synthesis of complex molecules and as an intermediate in the production of fine chemicals.

The molecular structure of 2,2-Diethoxyethanol consists of two ethoxy groups attached to a central ethanol backbone. This configuration imparts a high degree of reactivity, making it a valuable building block in organic synthesis. The compound's ability to participate in nucleophilic substitution reactions and its stability under various conditions have made it a preferred choice for researchers working on the development of new pharmaceuticals and agrochemicals.

In recent years, the pharmaceutical industry has shown increasing interest in 2,2-Diethoxyethanol due to its potential role as a precursor in the synthesis of active pharmaceutical ingredients (APIs). Its structural similarity to certain amino alcohols allows it to serve as a key intermediate in the production of drugs targeting neurological disorders. For instance, studies have demonstrated its utility in the synthesis of analogs of γ-aminobutyric acid (GABA) receptor modulators, which are being explored for their therapeutic effects on anxiety and epilepsy.

The agrochemical sector also benefits from the use of 2,2-Diethoxyethanol as a solvent and intermediate. Its ability to dissolve a wide range of organic compounds makes it an effective medium for chemical reactions involving sensitive agrochemical intermediates. Additionally, its role in the synthesis of plant growth regulators and pesticides underscores its importance in sustainable agriculture.

From an industrial perspective, 2,2-Diethoxyethanol is valued for its role in producing high-performance polymers and coatings. Its incorporation into polymer matrices enhances thermal stability and mechanical strength, making it suitable for applications in automotive and aerospace industries. Furthermore, its use as a cleaning agent and degreaser in manufacturing processes highlights its versatility beyond pharmaceuticals and agrochemicals.

The environmental impact of using 2,2-Diethoxyethanol has been a subject of extensive research. Studies have focused on its biodegradability and potential toxicity profiles. While initial concerns regarding its environmental persistence were raised, recent advancements in green chemistry have led to the development of more sustainable synthetic routes that minimize waste and reduce hazardous byproducts. These innovations align with global efforts to promote eco-friendly practices in chemical manufacturing.

The future prospects of 2,2-Diethoxyethanol are promising, with ongoing research exploring novel applications in drug delivery systems and nanotechnology. Its compatibility with various functional groups makes it an attractive candidate for designing smart materials that can respond to biological stimuli. Such developments could revolutionize fields like targeted drug therapy and tissue engineering.

In conclusion, 2,2-Diethoxyethanol (CAS No: 621-63-6) is a multifaceted compound with significant implications across multiple sectors. Its role as a synthetic intermediate, solvent, and precursor underscores its importance in modern chemistry. As research continues to uncover new applications and sustainable production methods, the compound is poised to remain a cornerstone in both academic and industrial settings.